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Compound of Interest

Compound Name: 3'-Hydroxyflavanone

CAS No.: 92496-65-6

Cat. No.: B1229330

Get Quote

Executive Summary & Chemical Identity[1]
Disposal is not merely a janitorial task; it is the final, critical step of the experimental lifecycle.

For 3'-Hydroxyflavanone (a flavonoid derivative often used as a synthetic intermediate or

bioactive reference standard), improper disposal risks regulatory non-compliance and

environmental contamination.

While flavonoids are naturally occurring, pure synthetic standards must be treated as

hazardous chemical waste due to their high concentration and potential for respiratory or ocular

irritation. This guide outlines the Non-Halogenated Organic Waste protocol required for this

compound.

Chemical Profile & Physical Properties
Note: Always verify against the specific Safety Data Sheet (SDS) of your lot, as synthesis

impurities may alter hazards.
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Property Data Relevance to Disposal

Chemical Name 3'-Hydroxyflavanone
Class: Flavonoid / Phenol

derivative

CAS Number
Varies by isomer (Generic

Flavanone: 487-26-3)

Not P-listed or U-listed

(RCRA).[1]

Physical State Solid (Crystalline Powder)
Dust explosion hazard if

aerosolized.

Solubility
Soluble in DMSO, MeOH,

EtOH; Insoluble in Water

Do not pour down sink.

Segregate into organic

streams.

Acidity (pKa) ~9-10 (Phenolic OH)
Weakly acidic; compatible with

general organic waste.

Incompatibilities Strong Oxidizing Agents

Risk of fire/reaction. Keep

away from nitric/perchloric acid

waste.

Strategic Risk Assessment (The "Why")
To ensure safety, we must understand the causality behind the disposal logic.

Regulatory Classification (RCRA - USA): 3'-Hydroxyflavanone is not a specifically listed

hazardous waste (like Benzene or Cyanides). However, it is regulated based on

characteristics:

Ignitability (D001): If dissolved in flammable solvents (Ethanol/Methanol).

Toxicity: While acute toxicity is generally low, phenolic compounds can be toxic to aquatic

life.

Chemical Hygiene: As a phenol derivative, it can cause skin sensitization and eye irritation. It

must never be disposed of in regular trash (municipal waste) to protect downstream waste

handlers.
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Segregation Logic: The molecule contains Carbon, Hydrogen, and Oxygen. It contains NO

Halogens (Fluorine, Chlorine, Bromine). Therefore, it must be routed to Non-Halogenated

waste streams to minimize incineration costs and prevent the formation of dioxins during

disposal.

Waste Stream Decision Matrix
The following logic gate determines the correct disposal path based on the state of the

chemical.
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Waste: 3'-Hydroxyflavanone

Determine Physical State
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Solid

In Solution (Mother Liquor/HPLC)
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Yes (DCM, CHCl3)
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Figure 1: Decision matrix for segregating 3'-Hydroxyflavanone waste. Note that the solvent

determines the liquid waste stream.
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Protocol A: Solid Waste (Pure Substance)
Use this for expired shelf-life chemicals, weighing boat residues, or contaminated spill debris.

PPE Requirement: Nitrile gloves, lab coat, safety glasses. If generating dust, use a fume

hood or N95 respirator.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated

"Solid Waste" drum.

Transfer:

Transfer the solid carefully to avoid aerosolization.

Do not mix with oxidizers (e.g., nitrates, permanganates) in the solid waste bin.

Labeling:

Attach a Hazardous Waste Tag.[2][3]

Chemical Name: "3'-Hydroxyflavanone".[1][4][5]

Hazard Checkbox: "Irritant" and "Toxic" (precautionary).

Constituents: "100%".

Protocol B: Liquid Waste (Solutions)
Use this for reaction mixtures, HPLC effluent, or stock solutions.

Solvent Identification: Check the solvent.

If Methanol/Ethanol/DMSO: Use Non-Halogenated Carboy.

If Dichloromethane/Chloroform: Use Halogenated Carboy.

Compatibility Check: Ensure the waste carboy does not contain active acids (Nitric Acid) or

bases that could react exothermically with the organic solvent.
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Transfer: Use a funnel. Fill carboy only to 90% capacity to allow for vapor expansion.

Record Keeping: Log the volume and concentration of 3'-Hydroxyflavanone on the carboy's

accumulation log sheet.

Emergency Spill Response
In the event of a spill, immediate containment is necessary to prevent tracking the chemical

across the lab.

Spill Detected Assess Risk
(Qty > 50g? Dust?)

Don PPE
(Gloves, Goggles, Mask)

Containment
(Cover with wet paper towel)

Cleanup
(Sweep/Wipe)

Disposal
(Solid Waste Bin)
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Figure 2: Workflow for managing a minor laboratory spill (<50g).

Step-by-Step Spill Cleanup:

Isolate: Alert nearby personnel.

Dampen: If the spill is dry powder, gently cover with paper towels dampened with water or

ethanol. This prevents dust from becoming airborne during cleanup (Critical Step).[6]

Collect: Scoop the damp material using a plastic dustpan or stiff card.

Decontaminate: Wipe the surface with 70% Ethanol or soap and water to remove residue.

Dispose: Place all paper towels, gloves, and scoop residue into a clear plastic bag, seal it,

and place it in the Solid Hazardous Waste container.

References & Authority
U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations: Title 40 CFR Parts 260-273. (Defines hazardous waste characteristics

and generator responsibilities).
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American Chemical Society (ACS).Identifying and Evaluating Hazards in Research

Laboratories. (Standard for risk assessment and chemical hygiene).

PubChem.Compound Summary: Flavanone Derivatives. (Source for physical properties and

general toxicity data).[7][8]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard

(HCS). (Mandates SDS availability and labeling).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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